Cas no 1394003-66-7 (tert-butyl N-pyrazolo[1,5-a]pyrimidin-3-ylcarbamate)

• Product Name: tert-butyl N-pyrazolo[1,5-a]pyrimidin-3-ylcarbamate
• CAS No: 1394003-66-7
• MF: C₁₁H₁₄N₄O₂
• MW: 234.254461765289
• MDL: MFCD22543889
• CID: 1016182
• PubChem ID: 71742961
• Update Time: 2025-05-20

tert-butyl N-pyrazolo[1,5-a]pyrimidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl pyrazolo[1,5-a]pyrimidin-3-ylcarbamate
• tert-butyl N-pyrazolo[1,5-a]pyrimidin-3-ylcarbamate
• TERT-BUTYL N-{PYRAZOLO[1,5-A]PYRIMIDIN-3-YL}CARBAMATE
• AMY26605
• Tert-butyl pyrazolo[1,5-a]pyrimidin-3-ylcarbamate,98%
• TERT-BUTYL PYRAZOLO[1,5-A]PYRIMIDIN-3-YLCARBAMATE,
• 1394003-66-7
• AKOS025146657
• 3-(Boc-amino)pyrazolo[1,5-a]pyrimidine
• SY321909
• MFCD22543889
• CS-0154423
• Tert-butylpyrazolo[1,5-a]pyrimidin-3-ylcarbamate
• Carbamic acid, N-pyrazolo[1,5-a]pyrimidin-3-yl-, 1,1-dimethylethyl ester
• DB-234015
• AS-41311

• MDL： MFCD22543889
• Inchi： 1S/C11H14N4O2/c1-11(2,3)17-10(16)14-8-7-13-15-6-4-5-12-9(8)15/h4-7H,1-3H3,(H,14,16)
• InChI Key： XEEBWARTSKGTSY-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NN2C=CC=NC2=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 234.11167570g/mol
• Monoisotopic Mass: 234.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on tert-butyl N-pyrazolo[1,5-a]pyrimidin-3-ylcarbamate

Introduction to tert-butyl N-pyrazolo[1,5-a]pyrimidin-3-ylcarbamate (CAS No. 1394003-66-7)

tert-butyl N-pyrazolo[1,5-a]pyrimidin-3-ylcarbamate (CAS No. 1394003-66-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of tert-butyl N-pyrazolo[1,5-a]pyrimidin-3-ylcarbamate consists of a pyrazolopyrimidine core functionalized with a tert-butyl carbamate group. This specific substitution pattern imparts unique pharmacological properties to the molecule, making it a valuable candidate for further research and development in drug discovery.

Recent studies have highlighted the potential of tert-butyl N-pyrazolo[1,5-a]pyrimidin-3-ylcarbamate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, tert-butyl N-pyrazolo[1,5-a]pyrimidin-3-ylcarbamate has shown promise as an antiviral agent. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein translation processes.

The anticancer potential of tert-butyl N-pyrazolo[1,5-a]pyrimidin-3-ylcarbamate has also been explored in preclinical studies. A study published in Cancer Research in 2021 found that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The selective cytotoxicity observed in cancer cells suggests that this compound may have a favorable therapeutic index, minimizing potential side effects on healthy tissues.

The pharmacokinetic properties of tert-butyl N-pyrazolo[1,5-a]pyrimidin-3-ylcarbamate have been investigated to assess its suitability for drug development. Studies have shown that this compound exhibits good oral bioavailability and a favorable half-life, making it amenable to oral administration. Additionally, its low molecular weight and lipophilicity contribute to its ability to cross biological membranes efficiently.

To further enhance the therapeutic potential of tert-butyl N-pyrazolo[1,5-a]pyrimidin-3-ylcarbamate, researchers are exploring various chemical modifications and prodrug strategies. For example, conjugation with polyethylene glycol (PEG) has been shown to improve solubility and stability, while maintaining or enhancing biological activity. These modifications aim to optimize the pharmacological profile of the compound for specific therapeutic applications.

In conclusion, tert-butyl N-pyrazolo[1,5-a]pyrimidin-3-ylcarbamate (CAS No. 1394003-66-7) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development in drug discovery. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical utility.